![molecular formula C9H5Cl3N2 B1357664 4,6-Dichloro-2-(chloromethyl)quinazoline CAS No. 61164-82-7](/img/structure/B1357664.png)
4,6-Dichloro-2-(chloromethyl)quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4,6-Dichloro-2-(chloromethyl)quinazoline” is a chemical compound with the molecular formula C9H5Cl3N2 . It is used as a building block in the preparation of various other compounds .
Molecular Structure Analysis
The molecular structure of “4,6-Dichloro-2-(chloromethyl)quinazoline” consists of 9 carbon atoms, 5 hydrogen atoms, 3 chlorine atoms, and 2 nitrogen atoms . The average mass is 247.508 Da and the monoisotopic mass is 245.951828 Da .
Scientific Research Applications
Anti-Inflammatory and Analgesic Agent
Quinazoline derivatives, including “4,6-Dichloro-2-(chloromethyl)quinazoline”, have been studied for their potential as analgesic and anti-inflammatory agents . These compounds have shown promising results in reducing inflammation and pain, making them a potential candidate for the development of new therapeutic drugs in this field .
Anti-Hypertensive Agent
Quinazoline derivatives have also been associated with anti-hypertensive activities . This suggests that “4,6-Dichloro-2-(chloromethyl)quinazoline” could potentially be used in the treatment of high blood pressure .
Anti-Bacterial Agent
The antibacterial properties of quinazoline derivatives have been well-documented . Therefore, “4,6-Dichloro-2-(chloromethyl)quinazoline” could potentially be used in the development of new antibiotics, especially in the face of increasing antibiotic resistance .
Anti-Cancer Agent
Quinazoline derivatives have shown significant potential in the field of oncology . They have been found to exhibit anti-cancer properties, suggesting that “4,6-Dichloro-2-(chloromethyl)quinazoline” could be used in cancer treatment .
Anti-Convulsant Agent
Quinazoline derivatives have been associated with anti-convulsant activities . This suggests that “4,6-Dichloro-2-(chloromethyl)quinazoline” could potentially be used in the treatment of conditions like epilepsy .
Anti-Viral Agent
Quinazoline derivatives have also been studied for their antiviral properties . This suggests that “4,6-Dichloro-2-(chloromethyl)quinazoline” could potentially be used in the treatment of viral infections .
Mechanism of Action
Target of Action
Quinazoline and quinazolinone derivatives, which include 4,6-dichloro-2-(chloromethyl)quinazoline, have been found to exhibit a broad range of biological activities .
Mode of Action
Quinazoline derivatives have been reported to exhibit α-glucosidase inhibitory activity , suggesting that they may interact with this enzyme to exert their effects.
Biochemical Pathways
Given the reported α-glucosidase inhibitory activity of quinazoline derivatives , it can be inferred that this compound may influence carbohydrate metabolism.
Result of Action
Quinazoline derivatives have been reported to exhibit cytotoxic and antibacterial activities , suggesting that this compound may have similar effects.
properties
IUPAC Name |
4,6-dichloro-2-(chloromethyl)quinazoline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl3N2/c10-4-8-13-7-2-1-5(11)3-6(7)9(12)14-8/h1-3H,4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLJFNIZOARXJLZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=NC(=N2)CCl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.